Cas no 75419-02-2 ((1R,2S,5R)-2-Tert-Butyl-5-methylcyclohexan-1-ol)

75419-02-2 structure
Product name:(1R,2S,5R)-2-Tert-Butyl-5-methylcyclohexan-1-ol
(1R,2S,5R)-2-Tert-Butyl-5-methylcyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanol, 2-(1,1-dimethylethyl)-5-methyl-, (1R,2S,5R)-
- 2alpha-tert-Butyl-5beta-methylcyclohexane-1beta-ol
- (1R,2S,5R)-2-tert-Butyl-5-methylcyclohexan-1-ol
- (1R,2S,5R)-2-Tert-Butyl-5-methylcyclohexan-1-ol
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- Inchi: 1S/C11H22O/c1-8-5-6-9(10(12)7-8)11(2,3)4/h8-10,12H,5-7H2,1-4H3/t8-,9-,10-/m1/s1
- InChI Key: OLSGPMSPGKZAEI-OPRDCNLKSA-N
- SMILES: O[C@@H]1C[C@H](C)CC[C@H]1C(C)(C)C
Computed Properties
- Exact Mass: 170.167065321g/mol
- Monoisotopic Mass: 170.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
- XLogP3: 3.4
(1R,2S,5R)-2-Tert-Butyl-5-methylcyclohexan-1-ol Related Literature
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A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
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3. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
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Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
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Angelos B. Canaj,Mukesh Kumar Singh,Emma Regincós Marti,Claire Wilson,Oscar Céspedes,Gopalan Rajaraman,Mark Murrie Chem. Commun., 2019,55, 5950-5953
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